Cas no 1805633-71-9 (Ethyl 5-cyano-2-hydroxy-3-methylphenylacetate)

• Product Name: Ethyl 5-cyano-2-hydroxy-3-methylphenylacetate
• CAS No: 1805633-71-9
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5006247
• Update Time: 2025-08-05

Ethyl 5-cyano-2-hydroxy-3-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-2-hydroxy-3-methylphenylacetate

• Inchi： 1S/C12H13NO3/c1-3-16-11(14)6-10-5-9(7-13)4-8(2)12(10)15/h4-5,15H,3,6H2,1-2H3
• InChI Key： WWLLHCJGQSEOFI-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=C(C#N)C=C(C)C=1O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 294
• XLogP3: 1.8
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 5-cyano-2-hydroxy-3-methylphenylacetate

Ethyl 5-cyano-2-hydroxy-3-methylphenylacetate (CAS No. 1805633-71-9): A Comprehensive Overview

Ethyl 5-cyano-2-hydroxy-3-methylphenylacetate (CAS No. 1805633-71-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its unique structural and functional properties, serves as a valuable intermediate in the synthesis of various pharmacologically active molecules. Its molecular structure, featuring both cyano and hydroxyl functional groups, makes it a versatile building block for drug development.

The chemical formula of Ethyl 5-cyano-2-hydroxy-3-methylphenylacetate is C₁₀H₉NO₃, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. The presence of a cyano group (-CN) at the 5-position and a hydroxyl group (-OH) at the 2-position contributes to its reactivity and potential applications in medicinal chemistry. Additionally, the methyl group at the 3-position enhances its structural complexity, making it an interesting candidate for further chemical modifications.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The cyano group, known for its ability to participate in various chemical reactions such as nucleophilic addition and condensation reactions, plays a crucial role in the synthesis of heterocyclic compounds. These heterocycles are often found in biologically active molecules and have been extensively studied for their therapeutic properties.

The hydroxyl group in Ethyl 5-cyano-2-hydroxy-3-methylphenylacetate also contributes to its versatility, as it can engage in hydrogen bonding interactions and influence the solubility and bioavailability of derived compounds. The combination of these functional groups makes this compound a promising candidate for further investigation in drug discovery programs.

Recent studies have highlighted the importance of phenolic derivatives in medicinal chemistry due to their broad spectrum of biological activities. Compounds containing hydroxyl groups are often associated with antioxidant, anti-inflammatory, and antimicrobial properties. The presence of a cyano group in Ethyl 5-cyano-2-hydroxy-3-methylphenylacetate further extends its potential applications by enabling the formation of more complex molecular architectures.

The synthesis of Ethyl 5-cyano-2-hydroxy-3-methylphenylacetate typically involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include the esterification of corresponding carboxylic acids with ethanol under acidic or basic catalysis, followed by functional group transformations such as cyanation and hydroxylation. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve higher regioselectivity and yield.

The pharmaceutical industry has shown considerable interest in developing novel therapeutic agents based on phenolic scaffolds. The structural features of Ethyl 5-cyano-2-hydroxy-3-methylphenylacetate make it a suitable precursor for designing molecules that target specific biological pathways. For instance, derivatives of this compound have been investigated for their potential role in modulating enzyme activities associated with metabolic disorders and neurodegenerative diseases.

In addition to its pharmaceutical applications, Ethyl 5-cyano-2-hydroxy-3-methylphenylacetate has also found utility in agrochemical research. Phenolic derivatives are known for their phytotoxic properties and have been explored as natural herbicides or plant growth regulators. The unique combination of functional groups in this compound may contribute to its efficacy in controlling unwanted vegetation while minimizing harm to crops.

The chemical stability and shelf-life of Ethyl 5-cyano-2-hydroxy-3-methylphenylacetate are critical factors that influence its practical applications. Studies have demonstrated that proper storage conditions, such as temperature control and inert atmosphere preservation, can significantly enhance its longevity. Furthermore, purification techniques such as recrystallization or column chromatography are essential to obtain high-purity material suitable for downstream applications.

The growing body of research on phenolic compounds underscores their significance in modern medicine and agriculture. As synthetic methodologies continue to evolve, new derivatives of Ethyl 5-cyano-2-hydroxy-3-methylphenylacetate are likely to be developed, expanding its range of applications. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in harnessing the full potential of this versatile compound.

In conclusion, Ethyl 5-cyano-2-hydroxy-3-methylphenylacetate (CAS No. 1805633-71-9) represents a fascinating subject of study with diverse applications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable tool for drug discovery, agrochemical development, and material science research. Continued exploration into its pharmacological properties and synthetic possibilities will undoubtedly yield significant advancements in the coming years.